Cas no 24157-81-1 (2,6-Diisopropylnaphthalene)

• Product Name: 2,6-Diisopropylnaphthalene
• CAS No: 24157-81-1
• MF: C₁₆H₂₀
• MW: 212.330004692078
• MDL: MFCD00021648
• CID: 88492
• PubChem ID: 87568081
• Update Time: 2025-05-19

2,6-Diisopropylnaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,6-Diisopropylnaphthalene
• 2,6-di(propan-2-yl)naphthalene
• 2,6-Diisopropylnaphthalene Solution
• 2,5-DIHYDRO-5-OXO-1-PHENYL-1H-1,2,4-TRIAZOLE-3-CARBOXYLIC ACID (2-CHLOROPHENYL)AMIDE
• 2,6-Bis(1-methylethyl)naphthalene
• 2,6-diisopropyl-naphthalene
• 2,6-Diisopropyl-naphthalin
• 2,6-diisopropylnapthalene
• 2,6-diisopropylonaphthalene
• 2,6-diisopropypnaphthalene
• 2,6-DIPN
• EINECS 246-045-1
• Naphthalene,2,6-bis(1-methylethyl)
• Naphthalene,2,6-diisopropyl
• Naphthalene, 2,6-bis(1-methylethyl)-
• 2,6-Di-iso-propylnaphthalene
• Naphthalene, 2,6-diisopropyl-
• EPA Pesticide Chemical Code 055803
• 1X71YEU9QB
• GWLLTEXUIOFAFE-UHFFFAOYSA-N
• 2,6-Bis(1-Methylethyl)-Naphthalen
• 2,6-Bis(1-methylethyl)-naphthalene
• NSC166467
• Naphthalene,6-diisopropyl-
• 2,6-diisopropyl naphthalene
• 2
• AKOS015838375
• FT-0675955
• Naphthalene,6-bis(1-methylethyl)-
• CAS-24157-81-1
• W-107347
• CHEBI:145669
• Amplify
• UNII-1X71YEU9QB
• D1598
• 24157-81-1
• A878004
• NSC-166467
• CS-W014993
• 2,6-Diisopropylnaphthalene, AldrichCPR
• DIISOPROPYLNAPHTHALENE, 2,6-
• NSC 166467
• Tox21_301083
• NCGC00254984-01
• DTXSID7035272
• NCGC00163959-01
• Q424809
• DTXCID5015272
• AS-40344
• NCGC00163959-02
• NS00010761
• MFCD00021648
• CHEMBL3182870
• 2,6-disopropylnaphtalene
• 246-045-1
• FD62592

• MDL： MFCD00021648
• Inchi： 1S/C16H20/c1-11(2)13-5-7-16-10-14(12(3)4)6-8-15(16)9-13/h5-12H,1-4H3
• InChI Key： GWLLTEXUIOFAFE-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC2C=C(C=CC=2C=1)C(C)C

Computed Properties

• Exact Mass: 212.15700
• Monoisotopic Mass: 212.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: debris
• Density: 0.9560 (estimate)
• Melting Point: 69.0 to 71.0 deg-C
• Boiling Point: 279.3 °C
• Flash Point: 140 °C
• Refractive Index: 1.5774 (estimate)
• PSA: 0.00000
• LogP: 5.08660
• Solubility: Not determined

2,6-Diisopropylnaphthalene Security Information

• Hazardous Material transportation number：3077
• Hazard Category Code： 22-50/53
• Safety Instruction： S24/25
• RTECS：QJ1536000
• Hazardous Material Identification：
• Packing Group：III
• Safety Term：9
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,6-Diisopropylnaphthalene

Professional Introduction to 2,6-Diisopropylnaphthalene (CAS No. 24157-81-1)

2,6-Diisopropylnaphthalene, identified by the Chemical Abstracts Service Number (CAS No.) 24157-81-1, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This naphthalene derivative, characterized by the presence of two isopropyl substituents at the 2- and 6-positions of the naphthalene core, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in material science and medicinal chemistry.

The molecular structure of 2,6-Diisopropylnaphthalene consists of a fused bicyclic aromatic system, with the isopropyl groups contributing to its steric and electronic environment. This arrangement imparts distinct reactivity patterns, making it a versatile building block for more complex molecular architectures. The compound's symmetry and electronic distribution have been extensively studied due to their implications in photochemical processes and as precursors for functional materials.

In recent years, advancements in computational chemistry and spectroscopic techniques have enabled a deeper understanding of the properties of 2,6-Diisopropylnaphthalene. Research has highlighted its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals. These complexes exhibit interesting catalytic properties, particularly in cross-coupling reactions that are pivotal in pharmaceutical synthesis. The isopropyl groups not only influence the steric environment but also modulate the electronic properties of the metal center, enhancing catalytic efficiency.

Moreover, the application of 2,6-Diisopropylnaphthalene in organic light-emitting diodes (OLEDs) has been a subject of intense investigation. Its rigid aromatic backbone and electron-donating isopropyl groups make it an excellent candidate for host materials in OLED devices. Studies have demonstrated that derivatives of this compound can significantly improve the performance of OLEDs by enhancing charge transport and suppressing exciton quenching. The optimization of these materials for display technologies represents a cutting-edge area where 2,6-Diisopropylnaphthalene plays a crucial role.

The pharmaceutical industry has also explored 2,6-Diisopropylnaphthalene as a scaffold for drug development. Its structural motif is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. For instance, researchers have investigated its derivatives as intermediates for antiviral and anti-inflammatory agents. The ability to modify the isopropyl substituents allows for fine-tuning of pharmacokinetic properties, making this compound a promising candidate for further medicinal chemistry exploration.

From a synthetic perspective, 2,6-Diisopropylnaphthalene serves as an important precursor in the preparation of more complex heterocyclic compounds. Its reactivity towards various functional groups makes it a valuable asset in multi-step synthetic routes. Recent methodologies have leveraged its unique reactivity to develop novel synthetic pathways that are more efficient and sustainable. These advancements underscore the importance of 2,6-Diisopropylnaphthalene in modern synthetic organic chemistry.

The environmental impact of using 2,6-Diisopropylnaphthalene has also been a focus of research. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies on its biodegradability have provided insights into its environmental footprint. These considerations are crucial as industries strive to adopt more sustainable practices while maintaining high standards of chemical synthesis.

In conclusion, 2,6-Diisopropylnaphthalene (CAS No. 24157-81-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in synthetic chemistry, material science, and pharmaceutical research. As ongoing research continues to uncover new applications and optimize synthetic methodologies, the significance of this compound is expected to grow further.